Furanonaphthodioxoles
Furanonaphthodioxoles are a class of heterocyclic compounds that exhibit unique structural features, characterized by the fusion of a furan ring with a naphthoquinone moiety. These molecules find applications in various fields due to their diverse chemical properties and potential biological activities. Structurally, these compounds consist of a five-membered furan ring fused to an 8-membered naphthodioxole ring, often bearing substituents that can influence their reactivity and selectivity.
In pharmaceutical research, furanonaphthodioxoles have shown promise as lead compounds for the development of new drugs with potential anti-inflammatory, antitumor, and antimicrobial properties. The ability to modulate these biological activities through structural modification makes them valuable in medicinal chemistry. Furthermore, their electronic structure can be tailored for use in organic electronics, where they may serve as components in organic light-emitting diodes (OLEDs) or other optoelectronic devices.
Overall, the complexity and versatility of furanonaphthodioxoles contribute to their importance in both academic research and industry applications.

Structure | Chemical Name | CAS | MF |
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2,7'-Cyclo-3',4,4',5-tetrahydroxy-8,8'-lign-8(8')-en-9',9-olide; (S)-form, 3',4':4,5-Bis(methylene) ether | 1148131-30-9 | C20H14O6 |
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Furo[3',4':6,7]naphtho[2,3-d]-1,3-dioxole-5,9-dione, 6,8-dihydro-10-hydroxy-4-methoxy-6-methyl-, (6S)- | 96385-82-9 | C15H12O7 |
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Ventilone C | 96385-81-8 | C15H12O7 |
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50905-41-4 | C20H16O8 |
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